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Compound of Interest

Compound Name: TRV055 hydrochloride

Cat. No.: B10855222

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of TRV055 hydrochloride, a G protein-

biased agonist of the Angiotensin II Type 1 Receptor (AT1R). This document consolidates key

technical data, experimental protocols, and signaling pathway information to support ongoing

and future research in cardiovascular disease and related fields.

Chemical and Physical Properties
TRV055 hydrochloride is the salt form of TRV055, a synthetic peptide analog of Angiotensin

II. It is a valuable tool for studying the nuanced signaling of the AT1R, demonstrating a bias

towards the Gαq pathway over β-arrestin recruitment.
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Property Value Reference

Compound Name TRV055 hydrochloride [1][2]

Synonyms TRV120055 hydrochloride [1]

CAS Number
25849-90-5 (for parent

compound TRV055)
[3][4][5]

Molecular Formula C42H58ClN9O9 [2]

Molecular Weight 868.42 g/mol [2]

Appearance White to off-white solid [2]

Mechanism of Action and Signaling Pathway
TRV055 is a potent and efficacious G protein-biased agonist of the Angiotensin II Type 1

Receptor (AT1R).[4] Unlike the endogenous ligand Angiotensin II, which activates both G

protein-dependent and β-arrestin-dependent signaling pathways, TRV055 preferentially

activates the Gαq signaling cascade. This biased agonism is a critical feature, allowing for the

selective investigation of Gαq-mediated cellular effects.

The binding of TRV055 to the AT1R initiates a conformational change in the receptor that

favors the coupling and activation of the heterotrimeric G protein Gαq. Activated Gαq, in turn,

stimulates downstream effector proteins, leading to a cascade of intracellular events. A key

pathway activated by TRV055 involves the upregulation of Transforming Growth Factor-beta 1

(TGF-β1) and the subsequent phosphorylation of Extracellular Signal-regulated Kinases 1 and

2 (ERK1/2).[1][3] This signaling axis has been shown to mediate important cellular responses,

including fibroblast proliferation and collagen secretion.[1][3]

The preferential activation of the Gαq pathway by TRV055, while minimizing β-arrestin

recruitment, makes it a valuable pharmacological tool to dissect the distinct roles of these two

major signaling arms of the AT1R in various physiological and pathological processes.
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Cell Preparation

Treatment

Assay & Data Collection

Data Analysis

Start with appropriate cell line
(e.g., Fibroblasts, HEK293-AT1R)

Seed cells in multi-well plates

Incubate for cell attachment

Prepare serial dilutions of
TRV055 hydrochloride

Add compounds to cells

Incubate for specified duration

Proliferation Assay
(e.g., CCK-8)

For Proliferation

Collagen Secretion Assay
(e.g., Sircol)

For Secretion

β-Arrestin Recruitment Assay
(e.g., PathHunter)

For Recruitment

Measure signal
(Absorbance/Luminescence)

Analyze data and
generate dose-response curves

Determine EC50/IC50 values
and draw conclusions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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